Ammine dibenzoatodichloro(propylamine)platinum IV
Description
JM-244amine is a Pt(IV) dicarboxylates that may be useful in the study of carcinoma cell lines. JM-244 slows S-phase transit and blocks G2. Studies show cells die either through apoptosis (largely during S-phase) or by failing to overcome the G2 block (some days after treatment). In G2, the cells either divided or became enlarged and died.
properties
CAS RN |
129580-58-1 |
|---|---|
Product Name |
Ammine dibenzoatodichloro(propylamine)platinum IV |
Molecular Formula |
C17H22Cl2N2O4Pt |
Molecular Weight |
584.4 g/mol |
IUPAC Name |
azane;platinum(4+);propan-1-amine;dibenzoate;dichloride |
InChI |
InChI=1S/2C7H6O2.C3H9N.2ClH.H3N.Pt/c2*8-7(9)6-4-2-1-3-5-6;1-2-3-4;;;;/h2*1-5H,(H,8,9);2-4H2,1H3;2*1H;1H3;/q;;;;;;+4/p-4 |
InChI Key |
CEIAKSIEJLYWAV-UHFFFAOYSA-J |
SMILES |
CCCN.C1=CC=C(C=C1)C(=O)[O-].C1=CC=C(C=C1)C(=O)[O-].N.[Cl-].[Cl-].[Pt+4] |
Canonical SMILES |
CCCN.C1=CC=C(C=C1)C(=O)[O-].C1=CC=C(C=C1)C(=O)[O-].N.[Cl-].[Cl-].[Pt+4] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
ammine dibenzoatodichloro(propylamine)platinum IV JM 244 JM-244 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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